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Compound of Interest

Compound Name: 3-Fluoro-2,4-dimethylpyridine

CAS No.: 1227575-02-1

Cat. No.: B13662591

Get Quote

Executive Summary & Core Data
Target Compound: 3-Fluoro-2,4-dimethylpyridine (3-Fluoro-2,4-lutidine) CAS: 18501-63-2

Predicted Chemical Shift:-104.0 ppm ± 2.0 ppm (referenced to CFCl₃ at 0.0 ppm) Experimental

Context: This value is significantly deshielded compared to the parent 3-fluoropyridine (-126

ppm), driven primarily by the ortho-methyl group at the C4 position.

Comparative Chemical Shift Table (CDCl₃)
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Compound Structure
19F Shift (δ,
ppm)

Multiplicity
Key Coupling (

)

3-Fluoro-2,4-

dimethylpyridine
Target -104 (Pred.)

Quartet /

Multiplet
~9-10 Hz (H5)

3-Fluoro-4-

methylpyridine
Analog (C4-Me) -98.95 [1] Triplet 9.7 Hz

3-Fluoro-2-

methylpyridine
Analog (C2-Me) ~ -128 [2] Multiplet ~8 Hz

3-Fluoropyridine Parent -126.0 [3] Multiplet -

6-Bromo-3-

fluoro-2-

methylpyridine

Derivative -130.96 [4] dd 11.0, 5.1 Hz

Technical Deep Dive: The "Ortho-Methyl" Anomaly
For researchers validating this structure, relying solely on general tables (typically -110 to -140

ppm for fluoroaromatics) can lead to misassignment. The 3-fluoro-2,4-dimethylpyridine
system exhibits a specific Substituent Chemical Shift (SCS) pattern that must be understood.

The Mechanism of Shift
Base Value: 3-Fluoropyridine resonates at approximately -126 ppm.[1][2][3]

C4-Methyl Effect (Deshielding): The methyl group at position 4 is ortho to the fluorine. In

pyridine systems, a methyl group para to the nitrogen and ortho to the fluorine (as seen in 3-

fluoro-4-methylpyridine) causes a massive downfield shift (deshielding) of approximately +27

ppm (shifting from -126 to -99 ppm) [1]. This is likely due to the specific steric compression

and changes in the

-electron density distribution unique to the 3,4-substitution pattern.

C2-Methyl Effect (Shielding/Neutral): The methyl group at position 2 is also ortho to the

fluorine but is
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to the nitrogen. Experimental data from 6-bromo-3-fluoro-2-methylpyridine (-131 ppm)
suggests the C2-methyl group exerts a minor shielding or neutral effect (~ -2 to -5 ppm)
relative to the parent.

Net Result: The strong deshielding from the C4-Me dominates, placing the target resonance

near -104 ppm.

Structural Validation via Coupling
To distinguish the target from its isomer (e.g., 3-fluoro-2,6-dimethylpyridine), analyze the proton

coupling:

3-Fluoro-2,4-dimethylpyridine: The fluorine will show a strong coupling to the single ortho

proton at H5 (

Hz).

3-Fluoro-2,6-dimethylpyridine: The fluorine would couple to twoortho protons (H4 and H5) if

they were present, but in the 2,6-isomer, H4 is present and H2 is blocked. The coupling

pattern would differ significantly due to the lack of the C4-Me deshielding effect; the 2,6-

isomer would appear much further upfield (closer to -130 ppm).

Experimental Protocol for Validation
To ensure data integrity and reproducibility, follow this standardized acquisition protocol.

A. Sample Preparation[2][3][4][5][6][7]
Solvent: CDCl₃ (Chloroform-d) is preferred for direct comparison with literature. DMSO-d₆

may cause a slight downfield shift (+1-2 ppm).

Concentration: 10-15 mg of compound in 0.6 mL solvent.

Internal Standard:

-Trifluorotoluene (-63.72 ppm) or Hexafluorobenzene (-164.9 ppm). Avoid TFA if acid-
sensitivity is suspected.

B. Acquisition Parameters (400 MHz Instrument)
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Pulse Sequence:zgfig (Inverse gated decoupling) to suppress NOE if integration is required,

or standard zg for simple shift verification.

Spectral Width: 200 ppm (center at -120 ppm).

Relaxation Delay (D1): Set to 5.0 seconds. Fluorine nuclei in substituted pyridines can have

long

relaxation times; a short D1 will saturate the signal and affect integration.

Scans (NS): 16 - 32 scans are usually sufficient for high concentration.

Referencing: Calibrate the internal standard to its known value. If no internal standard is

used, reference to the solvent lock, but note that chemical shift errors of ±1 ppm are common

with this method.

Decision Logic & Workflow Diagram
The following diagram illustrates the logical flow for validating the structure based on the 19F

NMR data.
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Acquire 19F NMR Spectrum
(CDCl3, Ref: CFCl3)

Check Chemical Shift (δ)

δ ≈ -100 to -105 ppm

Deshielded Region

δ ≈ -120 to -135 ppm

Shielded Region

Analyze 1H-19F Coupling
(1H-Decoupled vs Coupled)

Suspect Isomer:
3-Fluoro-2-methylpyridine or
3-Fluoro-2,6-dimethylpyridine

Lacks C4-Me Effect

Confirmed:
3-Fluoro-2,4-dimethylpyridine
(C4-Me Deshielding Effect)

Matches C4-Me Pattern

Click to download full resolution via product page

Caption: Logical workflow for distinguishing 3-Fluoro-2,4-dimethylpyridine from its isomers

based on chemical shift regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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